Cas no 182182-29-2 (N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydro-1-naphthyl)acetamide)

N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydro-1-naphthyl)acetamide is a fluorinated naphthalene derivative with a ketone and acetamide functional group, offering unique reactivity and structural features for synthetic applications. Its fused ring system and fluorine substitution enhance its utility as an intermediate in pharmaceutical and agrochemical research, where selective fluorination is often critical for bioactivity. The compound's rigid framework and electron-withdrawing groups make it suitable for further functionalization, including cross-coupling or nucleophilic substitution reactions. Its crystalline nature ensures high purity and stability, facilitating precise use in complex synthetic pathways. This compound is particularly valuable in the development of novel heterocyclic compounds and fluorinated bioactive molecules.

N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydro-1-naphthyl)acetamide structure

182182-29-2 structure

Product Name:N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydro-1-naphthyl)acetamide

CAS No:182182-29-2

MF:C₁₃H₁₄FNO₂

MW:235.254167079926

MDL:MFCD31620829

CID:4619752

Update Time:2025-05-24

N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydro-1-naphthyl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydronaphthalen-1-yl)acetamide
- N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydro-1-naphthyl)acetamide
- MDL： MFCD31620829
- Inchi： 1S/C13H14FNO2/c1-7-10(14)6-11(15-8(2)16)9-4-3-5-12(17)13(7)9/h6H,3-5H2,1-2H3,(H,15,16)
- InChI Key： OMNUGNSWHKWBST-UHFFFAOYSA-N
- SMILES： C(NC1=C2C(C(=O)CCC2)=C(C)C(F)=C1)(=O)C

N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydro-1-naphthyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D778819-0.25g	N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydro-1-naphthyl)acetamide	182182-29-2	95%	0.25g	$1085	2024-07-20
eNovation Chemicals LLC	D778819-0.25g	N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydro-1-naphthyl)acetamide	182182-29-2	95%	0.25g	$1085	2025-02-18
eNovation Chemicals LLC	D778819-0.25g	N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydro-1-naphthyl)acetamide	182182-29-2	95%	0.25g	$1085	2025-02-25

N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydro-1-naphthyl)acetamide Related Literature

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4. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

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5. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

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Additional information on N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydro-1-naphthyl)acetamide

Comprehensive Overview of N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydro-1-naphthyl)acetamide (CAS No. 182182-29-2)

N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydro-1-naphthyl)acetamide, with the CAS number 182182-29-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of tetrahydronaphthalene derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a fluoro substituent and an acetamide group in its structure enhances its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated naphthalene derivatives has surged due to their unique physicochemical properties and metabolic stability. Researchers are increasingly exploring compounds like N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydro-1-naphthyl)acetamide for their potential in treating inflammatory and neurodegenerative diseases. The fluoro group, in particular, is a hotspot in medicinal chemistry, as it often improves a compound's binding affinity and bioavailability. This aligns with the growing trend of fluorine in drug design, a topic frequently searched in academic and industrial databases.

The synthesis of CAS 182182-29-2 involves multi-step organic reactions, including Friedel-Crafts acylation and reductive amination, to achieve the desired tetrahydronaphthalene core. Its 5-oxo functionality makes it a versatile intermediate for further derivatization, such as the introduction of heterocyclic moieties. This adaptability has made it a subject of interest in high-throughput screening programs, where researchers aim to identify novel lead compounds for therapeutic development.

From an analytical perspective, N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydro-1-naphthyl)acetamide can be characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for ensuring purity and structural integrity, especially when the compound is used in preclinical studies. The rise of AI-driven drug discovery has also increased the relevance of such compounds, as machine learning models often rely on high-quality chemical data to predict biological activity.

Beyond pharmaceuticals, CAS 182182-29-2 has potential applications in material science, particularly in the development of organic semiconductors and liquid crystals. Its rigid, fused-ring system and polar functional groups contribute to interesting electronic properties, making it a candidate for optoelectronic devices. This dual utility in both life sciences and advanced materials underscores its interdisciplinary importance.

In conclusion, N-(3-Fluoro-4-methyl-5-oxo-5,6,7,8-tetrahydro-1-naphthyl)acetamide represents a compelling case study in modern chemical research. Its structural features, combined with its broad applicability, make it a valuable asset for scientists exploring next-generation therapeutics and functional materials. As the scientific community continues to prioritize sustainable chemistry and precision medicine, compounds like this will likely remain at the forefront of innovation.